Cas no 1805229-63-3 (2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805229-63-3
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4857825
• Update Time: 2025-10-31

2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H6F5N3/c10-7(11)4-3-5(9(12,13)14)6(1-2-15)17-8(4)16/h3,7H,1H2,(H2,16,17)
• InChI Key： HIPFNCDCFVYPSX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=C(N)N=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile

Introduction to 2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805229-63-3)

2-Amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1805229-63-3, features a pyridine core substituted with functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and trifluoromethyl substituents enhances its reactivity and potential applications, particularly in the development of novel therapeutic agents.

The structural framework of 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile consists of a pyridine ring with an amino group at the 2-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 5-position, further functionalized with an acetonitrile moiety at the 6-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The compound's high degree of fluorination not only influences its metabolic stability but also enhances its binding affinity to biological targets, which is crucial for drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. Studies have demonstrated that the introduction of fluorine atoms can improve lipophilicity, reduce metabolic degradation, and increase binding affinity to enzymes and receptors. The compound 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile exemplifies these advantages, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in anticancer therapies. The fluorinated pyridine core can serve as a key pharmacophore in designing small-molecule inhibitors that disrupt aberrant signaling cascades associated with various diseases. Recent research has shown that compounds incorporating both difluoromethyl and trifluoromethyl groups exhibit enhanced potency and selectivity against specific kinases, which could lead to more effective treatments with fewer side effects.

Furthermore, the acetonitrile functionality in 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile provides an additional site for chemical modification, allowing for further derivatization to create libraries of compounds with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel lead compounds for therapeutic development. The compound's compatibility with various synthetic methodologies makes it an attractive choice for medicinal chemists seeking to explore new chemical spaces.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles in drug development. These compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts, including longer half-lives, better tissue distribution, and enhanced resistance to enzymatic degradation. The structural features of 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile align well with these trends, positioning it as a key intermediate in the synthesis of next-generation therapeutics.

Recent advancements in computational chemistry have also facilitated the rational design of fluorinated pyridines like 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile. Molecular modeling studies have helped researchers predict how different substituents will influence the compound's biological activity and optimize its structure for improved efficacy. These computational tools have become indispensable in modern drug discovery pipelines, enabling faster and more cost-effective development of novel compounds.

In conclusion, 2-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805229-63-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. The growing body of research on fluorinated pyridines underscores their importance in drug development, and this compound represents a valuable asset for scientists seeking to create innovative therapeutic agents.